![molecular formula C10H9BrO3 B2373732 6-bromo-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid CAS No. 405103-26-6](/img/structure/B2373732.png)
6-bromo-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, (S)-6-氟-3,4-二氢-2H-1-苯并吡喃-2-羧酸, have been reported. It is a solid with a white to pale yellow color. It has good solubility at room temperature, soluble in acidic and neutral solvents such as chloroform, methanol, and dimethyl sulfoxide, but insoluble in water .Scientific Research Applications
Synthesis and Derivatives
Synthesis Methods : The compound has been synthesized through various methods, including Friedel-Crafts reaction and Michael addition, demonstrating its potential for diverse chemical manipulations (Yang Ning, 2007). Additionally, it's a key intermediate in synthesizing Nebivolol, an antihypertensive agent, involving steps like esterification and acylation (Chen Xin-zhi, 2007).
Derivative Development : Derivatives of this compound, such as benzo[c]pyrano[3,2-h]acridin-7-one, have been synthesized and evaluated for cytotoxic activities, indicating its potential in developing new pharmacologically active compounds (J. Bongui et al., 2005).
Pharmacological Applications
Myorelaxant Activity : Certain derivatives of this compound exhibited strong myorelaxant activity, particularly on rat uterus, suggesting their potential in developing treatments for conditions related to smooth muscle relaxation (S. Khelili et al., 2012).
Antagonist Development : It has been used in the practical synthesis of an orally active CCR5 antagonist, an essential step in creating new therapeutic agents for conditions like HIV (T. Ikemoto et al., 2005).
Chemical Synthesis and Reactivity
Efficient Synthesis Methods : Research has focused on developing efficient synthesis methods for various derivatives, indicating the compound's utility in chemical synthesis (Djamila Hikem-Oukacha et al., 2011).
Enzymatic Production : The compound has been used in enzymatic production, exemplifying its application in biotechnological processes (Wei Dongzhi, 2008).
Structural Analysis
- Spectral Assignment : Spectral analysis has been conducted for related compounds, contributing to a deeper understanding of their structural and chemical properties (Sharon J. Burke et al., 2003).
Properties
IUPAC Name |
6-bromo-3,4-dihydro-2H-chromene-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO3/c11-6-1-2-9-8(5-6)7(10(12)13)3-4-14-9/h1-2,5,7H,3-4H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHBMXWGCQVIQMR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1C(=O)O)C=C(C=C2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
405103-26-6 |
Source
|
Record name | 6-bromo-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.